Cas no 2248346-33-8 (1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl butanedioate)

• Product Name: 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl butanedioate
• CAS No: 2248346-33-8
• MF: C₁₆H₁₇NO₆
• MW: 319.309284925461
• CID: 5827256
• PubChem ID: 165979641
• Update Time: 2025-10-20

1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl butanedioate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl butanedioate
• EN300-6515865
• 2248346-33-8

• Inchi： 1S/C16H17NO6/c1-16(2,3)22-12(18)8-9-13(19)23-17-14(20)10-6-4-5-7-11(10)15(17)21/h4-7H,8-9H2,1-3H3
• InChI Key： LJCOTFLNHNHGSK-UHFFFAOYSA-N
• SMILES： O(C(CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 319.10558726g/mol
• Monoisotopic Mass: 319.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90Ų

Additional information on 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl butanedioate

Introduction to 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl butanedioate (CAS No. 2248346-33-8)

1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl butanedioate, identified by the Chemical Abstracts Service Number (CAS No.) 2248346-33-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that combines a dioxo group with a tert-butyl substituent and an isoindolyl backbone. The presence of these functional groups makes it a versatile intermediate in the development of novel therapeutic agents.

The structure of this compound is characterized by a rigid bicyclic system, which includes an isoindole ring fused with a butanedioate moiety. The dioxo functionality at the 1,3 positions introduces electrophilic centers, making it a potential candidate for further derivatization and functionalization. Additionally, the tert-butyl group attached to the isoindole ring enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and bioavailability in drug design.

In recent years, there has been growing interest in isoindole derivatives due to their diverse biological activities. Studies have shown that isoindole-based compounds exhibit potential applications in anti-inflammatory, antimicrobial, and anticancer therapies. The butanedioate moiety, also known as succinimide or maleate derivative, contributes to the compound's solubility and reactivity, making it a valuable building block for synthesizing more complex molecules.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular modeling studies suggest that 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl butanedioate may exhibit favorable interactions with biological targets, particularly those involved in metabolic pathways and signal transduction. These insights have prompted further investigation into its role as a scaffold for drug discovery.

The synthesis of this compound typically involves multi-step organic reactions, including cyclization, oxidation, and esterification processes. Researchers have explored various synthetic routes to optimize yield and purity. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the isoindole core efficiently. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in its production.

One of the most compelling aspects of 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl butanedioate is its potential as a prodrug or precursor for biologically active molecules. By leveraging its structural features, chemists can design derivatives that undergo metabolic conversion to release active pharmaceutical ingredients (APIs) at targeted sites within the body. This approach has been particularly promising in oncology and neurology, where precise delivery is critical.

The biological activity of this compound has been explored through both in vitro and in vivo studies. Preliminary results indicate that it may inhibit certain enzymes involved in cancer cell proliferation and inflammation. Furthermore, its ability to cross cell membranes suggests potential applications in treating neurological disorders. These findings have spurred interest among academic institutions and pharmaceutical companies looking to develop next-generation therapeutics.

In conclusion,1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl butanedioate (CAS No. 2248346-33-8) represents a significant advancement in medicinal chemistry due to its unique structure and promising biological properties. As research continues to uncover new applications for this compound and its derivatives, it is poised to play a crucial role in the development of innovative treatments across multiple therapeutic areas.